Cas no 2090830-07-0 (1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl-)

1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- structure
2090830-07-0 structure
Product name:1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl-
CAS No:2090830-07-0
MF:C10H22N2
MW:170.295082569122
CID:5254534

1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl-
    • Inchi: 1S/C10H22N2/c1-4-10(12(2)3)7-5-9(11)6-8-10/h9H,4-8,11H2,1-3H3
    • InChI Key: OYFFTYHWNCVJOW-UHFFFAOYSA-N
    • SMILES: C1(CC)(N(C)C)CCC(N)CC1

1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-367058-1.0g
1-ethyl-N1,N1-dimethylcyclohexane-1,4-diamine
2090830-07-0
1.0g
$0.0 2023-03-02

Additional information on 1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl-

Comprehensive Overview of 1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- (CAS No. 2090830-07-0)

1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- (CAS No. 2090830-07-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique cyclohexane backbone and ethyl-dimethylamine substitution, offers a versatile platform for synthetic applications. Its molecular structure, featuring a 1,4-diamine core, makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of high-performance polymers and bioactive agents.

In recent years, the demand for customized amine derivatives like 1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to produce such compounds, aligning with global trends toward reducing carbon footprints. The compound’s potential in catalysis and ligand design has also been explored, particularly in asymmetric synthesis, where its chiral properties can be leveraged to achieve high enantioselectivity.

One of the most frequently searched questions related to this compound is: "What are the applications of 1,4-Cyclohexanediamine derivatives in drug discovery?" The answer lies in its ability to serve as a building block for pharmacologically active molecules. For instance, its structural motif is found in compounds targeting central nervous system (CNS) disorders and anti-inflammatory agents. The ethyl-dimethylamine moiety enhances lipophilicity, which can improve blood-brain barrier penetration—a critical factor in CNS drug design.

Another hot topic is the role of 1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- in advanced material science. Its incorporation into polymer matrices has been shown to enhance thermal stability and mechanical strength, making it a candidate for high-temperature resins and composite materials. Industries such as aerospace and automotive are particularly interested in these properties, as they seek lightweight yet durable materials for next-generation applications.

The compound’s synthetic versatility is further highlighted by its use in coordination chemistry. Its ability to act as a bidentate ligand allows for the formation of stable metal complexes, which are pivotal in homogeneous catalysis and sensor development. This has led to increased research into its potential for environmental remediation, such as the removal of heavy metals from wastewater.

From a commercial perspective, 1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- is often sought after by fine chemical suppliers and research institutions. Its niche applications and limited availability have made it a high-value product in the specialty chemicals market. Companies are investing in scalable synthesis routes to meet the growing demand, particularly in regions with robust pharmaceutical and material science sectors.

In conclusion, 1,4-Cyclohexanediamine, 1-ethyl-N1,N1-dimethyl- (CAS No. 2090830-07-0) is a compound of significant scientific and industrial interest. Its multifaceted applications, from drug discovery to advanced materials, underscore its importance in modern chemistry. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in sustainable technology and healthcare innovation.

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